Cas no 1483062-98-1 (1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine)

• Product Name: 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine
• CAS No: 1483062-98-1
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5046004
• Update Time: 2025-05-25

1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(6-Isopropylpyrimidin-4-yl)azetidin-3-yl)methanamine
• {1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine
• 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine

• Inchi： 1S/C11H18N4/c1-8(2)10-3-11(14-7-13-10)15-5-9(4-12)6-15/h3,7-9H,4-6,12H2,1-2H3
• InChI Key： DVDABROBAZEXEV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C(C)C)N=CN=2)CC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.9
• Topological Polar Surface Area: 55

Additional information on 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine

Recent Advances in the Study of 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine (CAS: 1483062-98-1)

The compound 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine (CAS: 1483062-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of specific kinase targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine exhibits high affinity for certain tyrosine kinases implicated in cancer progression. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and its target kinases, providing a structural basis for further optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in neurodegenerative diseases. A study in ACS Chemical Neuroscience (2024) reported that derivatives of 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The researchers employed in vitro assays and animal models to demonstrate the compound's ability to reduce amyloid plaque formation and improve cognitive function in transgenic mice.

The synthetic accessibility of 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine has also been a focus of recent research. A novel, scalable synthesis route was described in Organic Process Research & Development (2023), which significantly improved the yield and purity of the compound compared to previous methods. This advancement is expected to facilitate its broader use in drug discovery campaigns and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine exhibits moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Ongoing research is addressing these limitations through the design of prodrugs and formulation strategies.

In conclusion, 1-{1-[6-(propan-2-yl)pyrimidin-4-yl]azetidin-3-yl}methanamine (CAS: 1483062-98-1) represents a versatile scaffold with significant potential in multiple therapeutic areas. The recent studies highlighted in this briefing underscore its value as a tool compound for biological research and as a starting point for the development of novel therapeutics. Future research directions may include the exploration of its off-target effects, combination therapies, and expansion into additional disease indications.